3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole

• Molecular Formula: C20H18F3N5
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 7-(3,5-dimethylpyrazol-1-yl)-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H18F3N5/c1-11-5-7-15(8-6-11)17-18(20(21,22)23)26-28-16(10-12(2)24-19(17)28)27-14(4)9-13(3)25-27/h5-10H,1-4H3
• InChI Key: DHJVKJZXVOEVQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C(F)(F)F)N4C(=CC(=N4)C)C)C

Description

3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole is a complex organic compound that belongs to the class of pyrazoles and pyrazolopyrimidines

Preparation Methods

The synthesis of 3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole involves multiple steps, including the formation of the pyrazole and pyrazolopyrimidine ringsThe reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo substitution reactions where one or more substituents are replaced by other groups.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown promise in biological assays, particularly in the inhibition of specific enzymes and proteins.

Medicine: It is being explored for its potential as an anticancer agent due to its ability to inhibit cell proliferation.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, inhibiting their activity and leading to various biological effects. The pathways involved in its mechanism of action include the inhibition of cell cycle progression and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar compounds to 3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole include other pyrazolopyrimidines and pyrazoles. These compounds share similar structural features but differ in their substituents and functional groups. The unique trifluoromethyl group in this compound contributes to its distinct chemical and biological properties .